Cas no 2090270-23-6 (3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro-
• CAS No: 2090270-23-6
• MF: C₉H₆BrClFN₃
• MW: 290.519443035126
• CID: 5267153
• Update Time: 2025-06-08

3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro-

• Inchi： 1S/C9H6BrClFN3/c10-3-1-4(12)9-6(7(3)11)8(14)5(13)2-15-9/h1-2H,13H2,(H2,14,15)
• InChI Key： GCUUGKGZCIEMPR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C(Br)=CC=2F)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro-

Professional Introduction to 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro (CAS No. 2090270-23-6)

3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro, with the CAS number 2090270-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromo, chloro, and fluoro substituents, make it a promising candidate for further investigation in drug discovery and development.

The< strong>6-bromo and 5-chloro substituents introduce electrophilic centers that can participate in various chemical reactions, enabling modifications that could enhance its pharmacological properties. Additionally, the 8-fluoro group can influence metabolic stability and binding affinity to biological targets. These structural elements are critical in designing molecules with improved efficacy and reduced side effects.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms into the quinoline scaffold has been particularly effective in modulating the biological activity of these compounds. For instance, studies have shown that halogenated quinolines can exhibit enhanced binding to enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro is its potential application in the development of novel anticancer agents. Research has demonstrated that quinoline derivatives can inhibit key enzymes involved in tumor growth and proliferation. The< strong>bromo and chloro substituents may enhance its ability to interact with target proteins, leading to more potent therapeutic effects. Furthermore, the< strong>fluoro group can improve metabolic stability, ensuring longer half-life and sustained activity in vivo.

The compound's structure also makes it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how these substituents affect its reactivity and biological activity, researchers can gain insights into the design principles of effective drug candidates. This knowledge can be applied to develop new molecules with optimized properties for therapeutic use.

In addition to its potential in oncology, 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro has shown promise in other areas of medicine. For example, it may be useful in developing treatments for infectious diseases caused by bacteria or viruses. The ability of halogenated quinolines to disrupt essential biological processes in pathogens makes them attractive candidates for novel antibiotics or antivirals.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the halogen substituents efficiently. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro are also an important consideration in drug development. Studies have investigated how the< strong>bromo,< strong>chloro, and< strong>fluoro groups influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these effects is crucial for predicting drug efficacy and safety in clinical settings.

Ethical considerations are paramount when conducting research involving such compounds. Ensuring compliance with regulatory guidelines and maintaining high standards of laboratory safety are essential steps in advancing pharmaceutical science responsibly.

The future prospects for< strong>3,4-Quinolinediamine, 6-bromo-5-chloro-8-fluoro are bright, with ongoing research aimed at uncovering new therapeutic applications and optimizing its properties. Collaborative efforts between academia and industry will be vital in translating laboratory discoveries into clinical treatments that benefit patients worldwide.